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  4. 11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 351008-50-9
VCID: VC0429982
InChI: InChI=1S/C27H29N3OS2/c1-3-4-16-32-27-28-25-24(26(31)30(27)21-12-10-19(2)11-13-21)22-14-15-29(18-23(22)33-25)17-20-8-6-5-7-9-20/h5-13H,3-4,14-18H2,1-2H3
SMILES: CCCCSC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N1C5=CC=C(C=C5)C
Molecular Formula: C27H29N3OS2
Molecular Weight: 475.7g/mol

11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 351008-50-9

Main Products

VCID: VC0429982

Molecular Formula: C27H29N3OS2

Molecular Weight: 475.7g/mol

11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 351008-50-9

CAS No. 351008-50-9
Product Name 11-Benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C27H29N3OS2
Molecular Weight 475.7g/mol
IUPAC Name 11-benzyl-5-butylsulfanyl-4-(4-methylphenyl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C27H29N3OS2/c1-3-4-16-32-27-28-25-24(26(31)30(27)21-12-10-19(2)11-13-21)22-14-15-29(18-23(22)33-25)17-20-8-6-5-7-9-20/h5-13H,3-4,14-18H2,1-2H3
Standard InChIKey XNOXSMHBOTZVFM-UHFFFAOYSA-N
SMILES CCCCSC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N1C5=CC=C(C=C5)C
Canonical SMILES CCCCSC1=NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N1C5=CC=C(C=C5)C
PubChem Compound 1818966
Last Modified Nov 11 2021
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